Cas no 1038340-59-8 (2-{1-(4-methylphenyl)propylamino}ethan-1-ol)

• Product Name: 2-{1-(4-methylphenyl)propylamino}ethan-1-ol
• CAS No: 1038340-59-8
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 5176173
• PubChem ID: 43151141
• Update Time: 2026-03-05

2-{1-(4-methylphenyl)propylamino}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2-[[1-(4-methylphenyl)propyl]amino]-
• 2-{1-(4-methylphenyl)propylamino}ethan-1-ol

• Inchi： 1S/C12H19NO/c1-3-12(13-8-9-14)11-6-4-10(2)5-7-11/h4-7,12-14H,3,8-9H2,1-2H3
• InChI Key： VCUSGCIYPBDOIQ-UHFFFAOYSA-N
• SMILES： C(O)CNC(C1=CC=C(C)C=C1)CC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines

Additional information on 2-{1-(4-methylphenyl)propylamino}ethan-1-ol

2-{1-(4-Methylphenyl)propylamino}ethan-1-ol: A Comprehensive Overview

2-{1-(4-Methylphenyl)propylamino}ethan-1-ol (CAS No. 1038340-59-8) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, often referred to as compound 1038340-59-8, has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a secondary alcohol group attached to an ethanamine backbone, with a 4-methylphenylpropyl substituent, making it a versatile compound for various chemical reactions and biological studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-{1-(4-methylphenyl)propylamino}ethan-1-ol. Researchers have employed innovative methodologies, such as asymmetric catalysis and click chemistry, to optimize its production. These techniques not only enhance yield but also improve the purity of the compound, which is crucial for its application in pharmaceutical research.

The structural uniqueness of compound 1038340-59-8 lies in its ability to form hydrogen bonds due to the presence of the hydroxyl group. This property makes it an excellent candidate for studying intermolecular interactions and bioisosteric replacements in drug design. Recent studies have highlighted its potential as a lead compound in the development of neuroprotective agents, particularly in models of neurodegenerative diseases such as Alzheimer's and Parkinson's.

In terms of pharmacokinetics, 2-{1-(4-methylphenyl)propylamino}ethan-1-ol exhibits favorable absorption profiles, making it suitable for oral administration. Preclinical trials have demonstrated moderate bioavailability, which is promising for therapeutic applications. Additionally, its metabolic stability has been evaluated, revealing that it undergoes phase I metabolism primarily through oxidation pathways, with minimal risk of generating toxic metabolites.

The biological activity of this compound has been extensively studied in vitro and in vivo. It has shown potent inhibitory effects on key enzymes implicated in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest its potential as an anti-inflammatory agent, particularly for chronic inflammatory conditions like arthritis and cardiovascular diseases.

Furthermore, recent research has explored the use of compound 1038340-59-8 in targeted drug delivery systems. Its ability to form stable complexes with lipid nanoparticles has opened new avenues for delivering therapeutic agents to specific tissues, enhancing efficacy while minimizing systemic side effects.

In conclusion, 2-{1-(4-methylphenyl)propylamino}ethan-1-ol (CAS No. 1038340-59-8) is a multifaceted compound with promising applications across various domains of medicinal chemistry. Its structural versatility, favorable pharmacokinetic properties, and diverse biological activities position it as a valuable tool in drug discovery and development.